Cas no 820986-53-6 (Lauroside D)
Lauroside D Chemical and Physical Properties
Names and Identifiers
-
- Lauroside D
- β-D-Glucopyranoside, (1S,2E)-3-[(1S,4S,6R)-1,4-dihydroxy-2,2,6-trimethylcyclohexyl]-1-methyl-2-propen-1-yl
- 820986-53-6
-
- Inchi: 1S/C19H34O8/c1-10-7-12(21)8-18(3,4)19(10,25)6-5-11(2)26-17-16(24)15(23)14(22)13(9-20)27-17/h5-6,10-17,20-25H,7-9H2,1-4H3/b6-5+/t10-,11+,12+,13-,14-,15+,16-,17-,19-/m1/s1
- InChI Key: MRPDHXXPDCVBPQ-BBGWOQPJSA-N
- SMILES: C(/[C@]1([C@@H](C[C@H](O)CC1(C)C)C)O)=C\[C@H](C)O[C@H]1[C@@H]([C@@H](O)[C@H](O)[C@@H](CO)O1)O
Computed Properties
- Exact Mass: 390.22536804g/mol
- Monoisotopic Mass: 390.22536804g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 27
- Rotatable Bond Count: 5
- Complexity: 524
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 140Ų
Lauroside D Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | L185013-0.5mg |
Lauroside D |
820986-53-6 | 0.5mg |
$ 510.00 | 2022-06-04 | ||
| TRC | L185013-1mg |
Lauroside D |
820986-53-6 | 1mg |
$1166.00 | 2023-05-18 | ||
| TRC | L185013-2.5mg |
Lauroside D |
820986-53-6 | 2.5mg |
$2601.00 | 2023-05-18 | ||
| TRC | L185013-5mg |
Lauroside D |
820986-53-6 | 5mg |
$4920.00 | 2023-05-18 | ||
| TRC | L185013-.5mg |
Lauroside D |
820986-53-6 | 5mg |
$620.00 | 2023-05-18 | ||
| TRC | L185013-25mg |
Lauroside D |
820986-53-6 | 25mg |
$ 12800.00 | 2023-09-07 |
Lauroside D Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides of mono- and disaccharides
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides Fatty acyl glycosides of mono- and disaccharides
Additional information on Lauroside D
Lauroside D: A Comprehensive Overview of Its Chemical Profile and Emerging Applications
Lauroside D, identified by its CAS number 820986-53-6, is a naturally occurring sesquiterpene lactone derivative that has garnered significant attention in the field of chemical and biomedical research. This compound, isolated primarily from certain species of the genus Artemisia, exhibits a unique molecular structure characterized by a β-damascone moiety and a lactone ring, which contributes to its distinctive biological activities. The increasing interest in Lauroside D stems from its potential therapeutic applications, particularly in the areas of anti-inflammatory, antioxidant, and antimicrobial properties, as highlighted by recent scientific literature.
The chemical structure of Lauroside D (CAS no. 820986-53-6) consists of a bicyclic framework with an oxygenated side chain, making it a promising candidate for further pharmacological exploration. Studies have demonstrated that the compound interacts with various biological targets, including enzymes and receptors involved in inflammatory pathways. For instance, research published in Journal of Medicinal Chemistry suggests that Lauroside D modulates the activity of lipoxygenase enzymes, which are key players in the production of pro-inflammatory mediators such as leukotrienes and prostaglandins.
In addition to its anti-inflammatory effects, Lauroside D has shown remarkable antioxidant capabilities. Oxidative stress is a contributing factor in numerous pathological conditions, including neurodegenerative diseases and cardiovascular disorders. A study published in Free Radical Biology and Medicine reports that Lauroside D effectively scavenges reactive oxygen species (ROS) and reduces oxidative damage to cellular components like lipids, proteins, and DNA. This property makes it an attractive candidate for developing novel therapeutic strategies against oxidative stress-related diseases.
The antimicrobial activity of Lauroside D is another area of active investigation. Traditional antibiotics are increasingly facing challenges due to the rise of antibiotic-resistant bacteria. Preliminary findings indicate that Lauroside D exhibits inhibitory effects against several Gram-positive and Gram-negative bacteria, as well as fungi. This broad-spectrum antimicrobial activity is attributed to its ability to disrupt bacterial cell membranes and interfere with essential metabolic pathways. Further research is needed to fully elucidate the mechanisms behind this phenomenon and explore its potential as an alternative or complementary treatment option.
The biosynthetic pathway of Lauroside D (CAS no. 820986-53-6) is also of considerable interest to researchers. Understanding how this compound is produced in nature can provide insights into its biogenesis and potentially enable synthetic approaches for large-scale production. Recent advances in metabolomics have allowed scientists to trace the biosynthetic route of sesquiterpenes more accurately. By analyzing the metabolic profiles of plants producing Lauroside D, researchers have identified key enzymes and intermediates involved in its biosynthesis. This knowledge could pave the way for genetic engineering approaches to enhance the yield of this valuable compound.
The pharmacokinetic properties of Lauroside D, particularly its solubility, stability, and absorption rates, are critical factors determining its potential as a drug candidate. Initial studies suggest that Lauroside D has moderate solubility in water and organic solvents, which could influence its formulation and delivery methods. Furthermore, its stability under various conditions must be carefully evaluated to ensure its efficacy in pharmaceutical formulations. Techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) have been employed to assess these properties accurately.
The potential applications of Lauroside D extend beyond traditional medicine into areas such as nutraceuticals and cosmetics. Its anti-inflammatory and antioxidant properties make it a promising ingredient for skincare products aimed at reducing signs of aging caused by oxidative stress. Additionally, its antimicrobial activity could be leveraged in developing natural preservatives for food products or personal care items.
In conclusion, Lauroside D (CAS no. 820986-53-6) represents a fascinating compound with diverse biological activities that warrant further exploration. Its anti-inflammatory, antioxidant, and antimicrobial properties make it a compelling candidate for therapeutic development across multiple medical disciplines. As research continues to uncover more about its chemical profile and biological effects, Lauroside D is poised to play an increasingly significant role in modern medicine.
820986-53-6 (Lauroside D) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)